Cas no 2228700-93-2 (3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol
• CAS No: 2228700-93-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5923075
• PubChem ID: 165720693
• Update Time: 2025-05-27

3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol
• EN300-1734946
• 2228700-93-2
• 3-[(3,3-dimethylcyclohexyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C13H25NO/c1-12(2)5-3-4-11(8-12)9-13(15)6-7-14-10-13/h11,14-15H,3-10H2,1-2H3
• InChI Key： BPAXTUKVFBOYPK-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol

3-(3,3-Dimethylcyclohexyl)methylpyrrolidin-3-ol (CAS No. 2228700-93-2): A Comprehensive Overview

3-(3,3-Dimethylcyclohexyl)methylpyrrolidin-3-ol (CAS No. 2228700-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties:

3-(3,3-Dimethylcyclohexyl)methylpyrrolidin-3-ol is a cyclic compound with a pyrrolidine ring and a substituted cyclohexyl group. The presence of the dimethylcyclohexyl moiety imparts unique stereochemical properties to the molecule, which can influence its biological activity and pharmacological profile. The compound's molecular formula is C15H27NO, and its molecular weight is approximately 241.4 g/mol. The compound exhibits moderate solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols.

Synthesis Methods:

The synthesis of 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol has been explored through several approaches, each with its own advantages and limitations. One common method involves the reaction of a suitably substituted cyclohexanone with an amino alcohol in the presence of a catalyst. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis using palladium-catalyzed coupling reactions followed by reduction steps. This method not only improved the yield but also minimized side reactions, making it a preferred choice for large-scale production.

Biological Activities:

3-(3,3-Dimethylcyclohexyl)methylpyrrolidin-3-ol has shown promising biological activities in various preclinical studies. One of the most notable applications is its potential as an agonist for specific G protein-coupled receptors (GPCRs). Research conducted at the University of California demonstrated that this compound selectively activates GPCRs involved in pain modulation pathways, suggesting its potential use as an analgesic agent. Additionally, studies have indicated that 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Clinical Trials and Therapeutic Potential:

The therapeutic potential of 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol is currently being evaluated in several clinical trials. Early-phase trials have shown promising results in managing chronic pain conditions with minimal side effects compared to traditional analgesics. Moreover, ongoing research is exploring its efficacy in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The compound's ability to modulate specific receptors without causing significant systemic effects makes it an attractive candidate for drug development.

Recent Research Advancements:

The field of medicinal chemistry continues to advance rapidly, and recent studies have shed light on new aspects of 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol. For instance, a study published in the journal Nature Communications reported the discovery of novel derivatives with enhanced potency and selectivity for target receptors. These derivatives are being further optimized to improve their pharmacokinetic properties and reduce potential side effects. Additionally, computational modeling techniques have been employed to predict the binding interactions of 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol with its target proteins, providing valuable insights into structure-function relationships.

Safety and Toxicology:

The safety profile of 3-(3,3-dimethylcyclohexyl)methylpyrrolidin-3-ol is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy. Researchers are also investigating potential drug-drug interactions to ensure that it can be safely used in combination with other medications.

Conclusion:

3-(3,3-Dimethylcyclohexyl)methylpyrrolidin-3-ol (CAS No. 2228700-93-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play a significant role in advancing treatments for various medical conditions.